Cas no 73758-26-6 (Benzeneethan-a,b,b-d3-amine, a-(methyl-d3)-(9CI))

Benzeneethan-a,b,b-d3-amine, a-(methyl-d3)-(9CI) structure
73758-26-6 structure
Product Name:Benzeneethan-a,b,b-d3-amine, a-(methyl-d3)-(9CI)
CAS No:73758-26-6
MF:C9H13N
MW:141.243192434311
CID:565842
PubChem ID:3056366
Update Time:2025-04-19

Benzeneethan-a,b,b-d3-amine, a-(methyl-d3)-(9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzeneethan-a,b,b-d3-amine, a-(methyl-d3)-(9CI)
    • (±)-Amphetamine-d6 solution
    • 1,1,1,2,3,3-hexadeuterio-3-phenyl-propan-2-amine
    • BRN 2843830
    • 73758-26-6
    • 1,1,1,2,3,3-hexadeuterio-3-phenylpropan-2-amine
    • alpha-Methyl-d3-phenethyl-alpha,beta,beta-d3-amine
    • NS00096379
    • Phenethyl-alpha,beta,beta-d3-amine, alpha-methyl-d3-
    • DTXSID40994651
    • Amphetamine-d6
    • 1-Phenyl(~2~H_6_)propan-2-amine
    • (A+/-)-Amphetamine-d6
    • Inchi: 1S/C9H13N/c1-8(10)7-9-5-3-2-4-6-9/h2-6,8H,7,10H2,1H3/i1D3,7D2,8D
    • InChI Key: KWTSXDURSIMDCE-ZQLKWRTGSA-N
    • SMILES: NC([2H])(C([2H])([2H])[2H])C([2H])([2H])C1C=CC=CC=1

Computed Properties

  • Exact Mass: 141.142459895g/mol
  • Monoisotopic Mass: 141.142459895g/mol
  • Isotope Atom Count: 6
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 84.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Density: 0.988
  • Boiling Point: 201.5°C at 760 mmHg
  • Flash Point: Degrees Fahrenheit:48.2°F
    Degrees Celsius:9°C
  • Refractive Index: 1.527
  • Color/Form: 1.0 mg/mL in methanol

Benzeneethan-a,b,b-d3-amine, a-(methyl-d3)-(9CI) Security Information

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